Cas no 887594-99-2 (3-(2-Methylbenzyl)pyrrolidine)

• Product name: 3-(2-Methylbenzyl)pyrrolidine
• CAS No: 887594-99-2
• MF: C₁₂H₁₇N
• MW: 175.27008
• MDL: MFCD07383256
• CID: 890785
• PubChem ID: 53409235

3-(2-Methylbenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylbenzyl)pyrrolidine
• 3-(2-METHYL-BENZYL)-PYRROLIDINE
• 3-[(2-methylphenyl)methyl]Pyrrolidine
• 887594-99-2
• DTXSID70696398
• FT-0681568
• AKOS006285859
• EN300-1275803
• DB-012087

• MDL： MFCD07383256
• Inchi： InChI=1S/C12H17N/c1-10-4-2-3-5-12(10)8-11-6-7-13-9-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： JJELETAWVRDDPP-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1CC2CCNC2

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.47580

3-(2-Methylbenzyl)pyrrolidine Security Information

• HazardClass：IRRITANT

3-(2-Methylbenzyl)pyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes